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Compound of Interest

Compound Name: Isovanillin

Cat. No.: B020041

Essential Safety and Handling Guide for Isovanillin

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Isovanillin (CAS No: 621-59-0). The following procedural guidance is
designed to ensure the safety of researchers, scientists, and drug development professionals
in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

Isovanillin is classified as an irritant. It is hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200) and can cause skin irritation, serious eye
irritation, and respiratory irritation.[1][2][3][4][5][6] Adherence to proper PPE protocols is
mandatory to minimize exposure.
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Protection Type

Required Equipment

Purpose and Standards

Eye & Face Protection

Chemical safety goggles or
safety glasses with side-
shields. A face shield is
required where a splash

hazard exists.

Must conform to OSHA's 29
CFR 1910.133, European
Standard EN166, or NIOSH
standards to protect against
splashes and airborne
particles.[2][3][4][7]1[8]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Inspect gloves prior to use.
Use proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.[2][7][8]

Skin & Body Protection

A fully buttoned laboratory
coat, long pants, and closed-

toe shoes.

Protective clothing should be
worn to prevent skin exposure.
For larger quantities, chemical-
resistant coveralls are
recommended.[1][8][9]

Respiratory Protection

A NIOSH-approved dust

respirator may be required.

Not typically required if work is
conducted in a well-ventilated
area or under a chemical fume
hood. If dust is generated or
ventilation is inadequate, a

respirator is necessary.[2][4][7]

[8]

Operational and Disposal Plans

Safe handling from receipt to disposal is critical. The following steps outline the necessary

procedures for operational safety and waste management.

Step-by-Step Handling and Storage Protocol
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e Engineering Controls: Always handle Isovanillin in a well-ventilated area.[1][8] A properly
functioning chemical fume hood is the preferred engineering control to minimize inhalation
exposure.[2][4] Ensure that eyewash stations and safety showers are close to the
workstation location.[3]

» Dispensing and Use: When weighing or transferring the solid, take care to prevent the
formation and dispersion of dust.[2][4][10] Avoid all direct contact with skin and eyes.[1][3][4]

e Hygiene: Wash hands and face thoroughly after handling the material.[2][3][7] Do not eat,
drink, or smoke in the laboratory area where Isovanillin is handled.[1]

o Storage: Store in a cool, dry, and well-ventilated place.[1][3][7][8] Keep the container tightly
closed to prevent exposure to air and moisture.[1][3][11] Store locked up and away from
incompatible substances such as strong oxidizing agents and strong bases.[1][3][7]

Disposal Plan

All waste containing Isovanillin must be treated as hazardous waste.

e Solid Waste: Collect surplus and non-recyclable Isovanillin into a suitable, closed, and
clearly labeled container for disposal.[4][7][8]

o Contaminated Materials: Used gloves, lab coats, and other contaminated materials should
be disposed of as unused product.[7]

o Disposal Route: Arrange for disposal through a licensed professional waste disposal
company.[1][7] Do not allow the chemical to enter drains or the environment.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for Isovanillin.
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Property

Value

Chemical Formula

CsHsOs[1][2][11]

Molecular Weight 152.15 g/mol [4][7][11]
CAS Number 621-59-0[1][31[7]
White to light brown/pale yellow crystalline
Appearance
powder[2][7]
Melting Point 113-116 °C[11][12]
Boiling Point 179 °C /15 mmHg[11][12]

RTECS Number

CU6540000][2][7]

Emergency Procedures: Accidental Release

In the event of a spill, follow the established emergency workflow to ensure safety and proper

containment.
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Spill Detected

Evacuate Unnecessary Personnel
& Ensure Area is Ventilated

'

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

i

Contain the Spill

'

Clean-up: Sweep Solid Material
into a Closed Container

i

Decontaminate Spill Area

'

Label Container as Hazardous Waste
& Arrange for Disposal

A
Report the Incident

Click to download full resolution via product page

Workflow for handling an Isovanillin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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